Cas no 1247618-02-5 (3-methylpentane-2-sulfonyl chloride)

• Product Name: 3-methylpentane-2-sulfonyl chloride
• CAS No: 1247618-02-5
• MF: C₆H₁₃ClO₂S
• MW: 184.684220075607
• MDL: MFCD16671837
• CID: 5157933
• PubChem ID: 62084214
• Update Time: 2025-06-22

3-methylpentane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methylpentane-2-sulfonyl chloride
• 3-methylpentane-2-sulfonylchloride
• 2-Pentanesulfonyl chloride, 3-methyl-

• MDL： MFCD16671837
• Inchi： 1S/C6H13ClO2S/c1-4-5(2)6(3)10(7,8)9/h5-6H,4H2,1-3H3
• InChI Key： DQLKIZBRPWEHJN-UHFFFAOYSA-N
• SMILES： ClS(C(C)C(C)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-methylpentane-2-sulfonyl chloride

3-Methylpentane-2-Sulfonyl Chloride: A Comprehensive Overview

3-Methylpentane-2-sulfonyl chloride, also known by its CAS number 1247618-02-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonating agents, which are widely used in organic synthesis, pharmaceuticals, and material science. The molecule consists of a pentane backbone with a methyl group at the third position and a sulfonyl chloride group attached to the second carbon, making it a valuable reagent in sulfonation reactions.

The structure of 3-methylpentane-2-sulfonyl chloride is characterized by its unique branching and functional group arrangement. The sulfonyl chloride group (-SO₂Cl) is highly reactive, enabling it to act as an electrophilic agent in various substitution reactions. This reactivity makes it an ideal candidate for synthesizing sulfonated derivatives, which are crucial intermediates in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of 3-methylpentane-2-sulfonyl chloride in green chemistry applications. Researchers have explored its use in environmentally friendly reaction conditions, such as solvent-free systems and catalytic processes, to minimize waste and improve efficiency. These advancements underscore the compound's role in sustainable chemical synthesis.

In the field of drug discovery, 3-methylpentane-2-sulfonyl chloride has been employed as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution and other sulfonation reactions has made it indispensable in creating complex molecular architectures with desired pharmacological properties.

The synthesis of 3-methylpentane-2-sulfonyl chloride typically involves the sulfonation of alkanes followed by chlorination or other functionalization steps. Modern methods often utilize advanced catalysts and reaction techniques to enhance yield and selectivity. These improvements have led to more efficient production processes, making the compound more accessible for industrial applications.

In conclusion, 3-methylpentane-2-sulfonyl chloride, with its CAS number 1247618-02-5, stands as a pivotal reagent in contemporary organic chemistry. Its reactivity, versatility, and compatibility with green chemical practices position it as a valuable tool for researchers and industries alike. As ongoing research continues to uncover new applications and optimized synthesis routes, this compound will undoubtedly remain at the forefront of chemical innovation.